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Introduction

Enfuvirtide (also known as T-20) is a 36-amino acid synthetic peptide that represents a first-in-
class HIV fusion inhibitor. It functions by binding to the first heptad repeat (HR1) in the gp41
transmembrane protein of HIV, preventing the conformational changes required for the fusion
of the viral and cellular membranes. The large-scale chemical synthesis of a peptide of this
length and complexity is a significant undertaking and a landmark in industrial peptide
chemistry.[1]

This document provides a detailed overview of the methodologies and protocols for the large-
scale chemical synthesis of Enfuvirtide, tailored for researchers and professionals in drug
development. The synthesis is primarily achieved through a hybrid approach that combines
solid-phase peptide synthesis (SPPS) for the creation of peptide fragments, followed by their
condensation in a solution phase.[1]

Synthesis Strategy: A Hybrid Approach
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The commercial production of Enfuvirtide employs a convergent synthesis strategy. The full 36-
amino acid sequence is divided into smaller, more manageable fragments. These fragments
are synthesized individually on a solid support resin using Fmoc (9-fluorenylmethoxycarbonyl)
chemistry.[2] Following their synthesis and cleavage from the resin, the protected fragments
are purified and then coupled together in solution to yield the full-length peptide. This hybrid
strategy offers several advantages over a linear solid-phase synthesis for a peptide of this size,
including higher overall yields and easier purification of intermediates.

A common industrial strategy for Enfuvirtide synthesis involves the creation of three key peptide
fragments. These fragments are synthesized using a super acid-sensitive resin, such as 2-
chlorotrityl resin, which allows for the cleavage of the peptide with its side-chain protecting
groups intact. Each fragment can be synthesized on a large scale (300-500 kg) and is purified
to over 90% purity before being used in the solution-phase condensation steps.[3]

Quantitative Data Summary

The following tables summarize the key quantitative parameters associated with the large-scale
synthesis of Enfuvirtide.

Table 1: Enfuvirtide Peptide Fragments

Amino Acid . Molecular Weight
Fragment ID Residue Range
Sequence (Protected)

Ac-Tyr-Thr-Ser-Leu-
lle-His-Ser-Leu-lle-

Fragment 1 1-18 ~2200 Da
Glu-Glu-Ser-GIn-Asn-

GIn-GIn-Glu-Lys

Asn-Glu-GIn-Glu-Leu-
Fragment 2 19-26 ~1000 Da
Leu-Glu-Leu

Asp-Lys-Trp-Ala-Ser-
Fragment 3 Leu-Trp-Asn-Trp-Phe-  27-36 ~1400 Da
NH2

Table 2: Synthesis and Purification Yields & Purity
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Synthesis Stage Description Typical Yield Purity

Solid-phase synthesis
SPPS of Fragments of individual protected  >85% per fragment[3] >90% per fragment[3]

fragments.

Cleavage of protected
Fragment Cleavage fragments from the High High

resin.

Purification of

Fragment Purification protected fragments High >95%
by RP-HPLC.
Solution-Phase Coupling of purified ] ) )
] ] ] Variable Intermediate Purity
Condensation fragments in solution.

Removal of all side-
Global Deprotection chain protecting High Crude

groups.

- Precipitation and
Crude Enfuvirtide

) isolation of the crude ~85%][1] ~70%][1]
Isolation
product.
Final RP-HPLC Preparative RP-HPLC
o o ~30% (overall)[3] >99%
Purification of crude Enfuvirtide.

Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of a
Representative Enfuvirtide Fragment (e.g., Fragment 3:
Asp-Lys-Trp-Ala-Ser-Leu-Trp-Asn-Trp-Phe-NH2)

1. Resin Preparation:
 Start with a Rink Amide resin (or similar) to yield a C-terminal amide.

o Swell the resin in N,N-dimethylformamide (DMF) for 1-2 hours.
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2. First Amino Acid Loading:
e Dissolve Fmoc-Phe-OH (3 eq.), HBTU (2.9 eq.), and HOBt (3 eq.) in DMF.

o Add Diisopropylethylamine (DIEA) (6 eqg.) to the amino acid solution and pre-activate for 5
minutes.

o Add the activated amino acid solution to the swollen resin and agitate for 2-4 hours.
e Wash the resin with DMF (3x), Dichloromethane (DCM) (3x), and DMF (3x).
3. SPPS Cycle for Subsequent Amino Acids (Automated or Manual):

o Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for
15 minutes to remove the Fmoc group.

e Washing: Wash the resin thoroughly with DMF (5x) to remove residual piperidine.
e Coupling:

o Dissolve the next Fmoc-protected amino acid (3 eq.), HBTU (2.9 eq.), and HOBLt (3 eq.) in
DMF.

o Add DIEA (6 eq.) and pre-activate for 5 minutes.
o Add the activated amino acid solution to the resin and agitate for 1-2 hours.
e Washing: Wash the resin with DMF (3x) and DCM (3x).

e Monitoring: Perform a Kaiser test to ensure complete coupling before proceeding to the next
cycle.

o Repeat this cycle for each amino acid in the fragment sequence.

Protocol 2: Cleavage of the Protected Peptide Fragment
from the Resin

e Wash the peptide-resin with DCM (3x) and dry under vacuum.
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» Prepare a cleavage cocktail of 1% Trifluoroacetic acid (TFA) in DCM.[4]

» Add the cold cleavage cocktail to the resin and gently agitate for 1-2 hours at room
temperature.

 Filter the resin and collect the filtrate containing the protected peptide.
o Neutralize the filtrate with DIEA.[4]
» Precipitate the protected peptide by adding cold diethyl ether or isopropy! ether.

o Centrifuge to pellet the peptide, decant the ether, and dry the peptide under vacuum.

Protocol 3: Solution-Phase Condensation of Two
Fragments

o Dissolve the C-terminal protected fragment (with a free N-terminus) and the N-terminal
protected fragment (with a free C-terminus) in DMF.

e Add HBTU (1.5 eq.), HOBt (1.5 eq.), and DIEA (3 eq.).

« Stir the reaction mixture at room temperature for 12-24 hours.

e Monitor the reaction progress by RP-HPLC.

¢ Once the reaction is complete, precipitate the fully protected peptide by adding water.

o Collect the precipitate by filtration, wash with water, and dry under vacuum.

Protocol 4: Global Deprotection and Final Cleavage

» Dissolve the fully protected peptide in a cleavage cocktail. A typical mixture consists of
TFA/Water/Dithiothreitol (DTT) in a ratio of 94/5.2/0.8.[4]

 Stir the mixture at room temperature for 4-6 hours.
o Precipitate the crude Enfuvirtide by adding cold methyl tert-butyl ether (MTBE).

o Centrifuge to collect the crude peptide, wash with cold MTBE, and dry under vacuum.
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Protocol 5: Purification by Preparative Reverse-Phase
HPLC (RP-HPLC)

¢ Dissolve the crude Enfuvirtide in a minimal amount of a suitable solvent, such as a
water/acetonitrile mixture with 0.1% TFA.

¢ Load the solution onto a preparative C18 RP-HPLC column.

» Elute the peptide using a gradient of acetonitrile in water (both containing 0.1% TFA). A
typical gradient might be 20-50% acetonitrile over 60 minutes.

e Monitor the elution at 220 nm and 280 nm.
e Collect fractions corresponding to the main peak.
» Analyze the purity of the fractions by analytical RP-HPLC.

e Pool the pure fractions and lyophilize to obtain the final, highly purified Enfuvirtide.

Visualizations
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Caption: Workflow for the large-scale synthesis of Enfuvirtide.
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Caption: Mechanism of action of Enfuvirtide in inhibiting HIV-1 fusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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